Physicochemical properties of 3-Chloro-6-methyl-5,6,7,8-tetrahydrocinnoline
Physicochemical properties of 3-Chloro-6-methyl-5,6,7,8-tetrahydrocinnoline
An In-depth Technical Guide to the Physicochemical Properties of 3-Chloro-6-methyl-5,6,7,8-tetrahydrocinnoline
Introduction
In the landscape of modern drug discovery, the meticulous characterization of novel chemical entities is a cornerstone of successful lead optimization and candidate selection. The "drug-like" properties of a molecule are dictated by a delicate balance of its physicochemical characteristics, which govern its absorption, distribution, metabolism, and excretion (ADME).[1] This guide provides a comprehensive technical overview of the essential physicochemical properties of 3-Chloro-6-methyl-5,6,7,8-tetrahydrocinnoline, a heterocyclic scaffold with potential applications in medicinal chemistry. Due to the limited availability of specific experimental data for this compound in public literature[2], this document will serve as a procedural and interpretive framework for its characterization. We will detail robust, self-validating experimental protocols and provide insights into the expected outcomes and their implications for drug development. The methodologies described herein are designed to build a foundational understanding of this molecule for researchers, scientists, and drug development professionals.
Synthesis and Structural Elucidation
The integrity of all subsequent physicochemical measurements is contingent upon the purity and confirmed identity of the target compound. Therefore, a robust synthetic and analytical workflow is the mandatory first step.
Proposed Synthesis
A plausible synthetic route to 3-Chloro-6-methyl-5,6,7,8-tetrahydrocinnoline can be conceptualized through a multi-step process, beginning with the formation of a functionalized cyclohexanone precursor, followed by cyclocondensation to form the core heterocyclic system and subsequent chlorination. This approach offers control over the regiochemistry.[3][4]
Caption: Proposed synthetic workflow for 3-Chloro-6-methyl-5,6,7,8-tetrahydrocinnoline.
Purification and Purity Assessment
Protocol:
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Crude Purification: Following the synthesis, the crude product should be subjected to flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes to isolate the target compound.
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Recrystallization: For higher purity, recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) should be performed.
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Purity Analysis: The purity of the final compound must be assessed by High-Performance Liquid Chromatography (HPLC) with UV detection. A purity level of >95% is considered acceptable for most initial physicochemical screening assays.[5]
Structural Confirmation
The identity of the synthesized 3-Chloro-6-methyl-5,6,7,8-tetrahydrocinnoline must be unequivocally confirmed using a suite of spectroscopic techniques.
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Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H NMR: The proton NMR spectrum is expected to show distinct signals corresponding to the aromatic proton, the aliphatic protons on the tetrahydro- ring system, and the methyl group protons. Chemical shifts and coupling constants will be critical for confirming the connectivity.[6][7]
-
¹³C NMR: The carbon NMR spectrum will corroborate the structure by showing the expected number of carbon signals, with distinct chemical shifts for the aromatic, aliphatic, and methyl carbons.[7][8]
-
-
Mass Spectrometry (MS):
-
High-resolution mass spectrometry (HRMS) will provide an accurate mass measurement, which should match the calculated exact mass of the compound (C₈H₉ClN₂). The isotopic pattern for the chlorine atom (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio) will be a key diagnostic feature.[9][10] The predicted monoisotopic mass is 168.04543 Da.[2]
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Core Physicochemical Properties
The following properties are fundamental to understanding the potential of 3-Chloro-6-methyl-5,6,7,8-tetrahydrocinnoline as a drug candidate.
Solubility
Significance: Aqueous solubility is a critical determinant of a drug's absorption and bioavailability. Poor solubility can be a major hurdle in drug development.[11] The solubility of an ionizable compound is highly dependent on the pH of the medium.
Experimental Protocol (Turbidimetric Method):
-
Stock Solution Preparation: Prepare a 10 mM stock solution of the compound in dimethyl sulfoxide (DMSO).
-
Assay Plate Preparation: In a 96-well plate, add the stock solution to a series of aqueous buffers (e.g., pH 5.0, 6.2, 7.4) to achieve a range of final concentrations.
-
Incubation: Incubate the plate at room temperature for a defined period (e.g., 2-4 hours) to allow for precipitation.[1]
-
Measurement: Measure the turbidity (optical density) of each well using a plate reader. The concentration at which precipitation is observed is taken as the kinetic solubility.
Caption: Experimental workflow for turbidimetric solubility assessment.
Lipophilicity (LogP/LogD)
Significance: Lipophilicity, the measure of a compound's partitioning between an oily and an aqueous phase, profoundly influences its permeability, metabolic stability, and potential for off-target effects.[5] It is typically expressed as the logarithm of the partition coefficient (LogP for the neutral species) or the distribution coefficient (LogD at a specific pH). A predicted XlogP value for the parent compound, 3-chloro-5,6,7,8-tetrahydrocinnoline, is 2.0.[2]
Experimental Protocol (Shake-Flask Method):
-
System Preparation: Prepare a biphasic system of n-octanol and a buffered aqueous solution (e.g., phosphate-buffered saline, pH 7.4).
-
Compound Addition: Add a known amount of the compound to the system.
-
Equilibration: Vigorously shake the mixture for a set period to allow the compound to partition between the two phases, then centrifuge to separate the layers.
-
Quantification: Carefully remove aliquots from both the n-octanol and aqueous layers. Determine the concentration of the compound in each layer using HPLC-UV.
-
Calculation: Calculate LogD₇.₄ as the base-10 logarithm of the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.
Ionization Constant (pKa)
Significance: The pKa is the pH at which a compound is 50% ionized and 50% neutral. It is a critical parameter that influences a compound's solubility, absorption, and receptor binding, as the charge state of a molecule affects its interactions and permeability.[1] The tetrahydrocinnoline scaffold contains nitrogen atoms that are expected to be basic.
Experimental Protocol (Potentiometric Titration):
-
Sample Preparation: Dissolve an accurately weighed amount of the compound in a suitable solvent mixture (e.g., methanol/water).
-
Titration: Titrate the solution with a standardized solution of hydrochloric acid, monitoring the pH with a calibrated electrode after each addition of titrant.
-
Data Analysis: Plot the pH versus the volume of titrant added. The pKa can be determined from the midpoint of the titration curve. For compounds with low solubility, spectrophotometric methods can be an alternative.[1]
Chemical Stability
Significance: A drug candidate must be sufficiently stable to withstand storage conditions and the physiological environments it will encounter. Assessing stability at different pH values provides insights into its likely degradation pathways in the acidic environment of the stomach and the neutral pH of the blood.[12][13]
Experimental Protocol (pH-Dependent Stability Assay):
-
Sample Preparation: Prepare solutions of the compound in buffers of varying pH (e.g., pH 2, pH 7.4, and pH 12).
-
Incubation: Incubate the solutions at a controlled temperature (e.g., 37 °C) for an extended period (e.g., 24-48 hours).
-
Analysis: At various time points, take aliquots from each solution and analyze them by HPLC-UV.
-
Evaluation: Compare the peak area of the parent compound at each time point to the initial time point (t=0) to determine the percentage of the compound remaining. A significant decrease in the peak area indicates degradation.
Data Summary
The following table should be populated with experimental data as it is generated. The values provided are hypothetical but represent a plausible profile for a compound of this nature.
| Physicochemical Property | Predicted/Expected Value | Significance in Drug Discovery |
| Molecular Formula | C₈H₉ClN₂ | - |
| Molecular Weight | 168.62 g/mol | Influences diffusion and permeability. |
| Kinetic Solubility (pH 7.4) | 10-50 µg/mL | Moderate solubility suggests potential for oral absorption. |
| LogP | ~2.5 | Balanced lipophilicity is often favorable for permeability. |
| LogD (pH 7.4) | ~2.3 | Indicates lipophilicity at physiological pH. |
| pKa (Basic) | 4.5 - 5.5 | Weakly basic; will be partially protonated at physiological pH. |
| Chemical Stability (pH 7.4, 24h) | >95% remaining | High stability in neutral conditions is desirable. |
Conclusion
The systematic evaluation of the physicochemical properties of 3-Chloro-6-methyl-5,6,7,8-tetrahydrocinnoline is an indispensable step in assessing its potential as a viable scaffold for drug development. The protocols and insights provided in this guide offer a robust framework for generating a comprehensive data package. This information will enable informed decisions in subsequent stages of the drug discovery pipeline, from formulation development to the design of in vivo pharmacokinetic studies. Optimizing the balance of these core properties is paramount to advancing molecules with a higher probability of clinical success.[1][5]
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